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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of
triethyl methanetricarboxylate (CAS No. 6279-86-3), a versatile reagent in pharmaceutical
synthesis. The information herein is intended to support laboratory research and drug
development activities by providing reliable data and standardized experimental context.

Core Physicochemical Data

Triethyl methanetricarboxylate is a valuable building block in organic synthesis. It is notably
used in the preparation of novel inhibitors of Hsp90 and in the synthesis of dihydroquinoline-3-
carboxylic acids, which are being investigated as potential HIV-1 integrase inhibitors[1][2][3][4].
After melting, it appears as a clear, colorless solid or a clear, colorless to yellow liquid[1][3]. It is
reported to be immiscible with water[1][3].

The key physical properties of triethyl methanetricarboxylate are summarized in the table
below for ease of reference and comparison.
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Property Value Source(s)
Melting Point 25-29 °C [11[4]15]16]
Boiling Point 253 °C (at standard pressure) [11051[7]

281.3 °C at 760 mmHg

Density 1.095 g/mL at 25 °C

Refractive Index n20/D 1.424 - 1.426 [L1[4115107]
Flash Point >110 °C [1][4]

113 °C [71[8]

Molecular Formula C10H1606 [5119]
Molecular Weight 232.23 g/mol [319]

Experimental Protocols

While specific experimental reports detailing the determination of melting and boiling points for
triethyl methanetricarboxylate are not provided in the cited literature, standard
methodologies are well-established for these measurements. The following are detailed,
generalized protocols typical for a research setting.

2.1. Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point, melting completely over a narrow range of 0.5-1°C[10][11].
Impurities tend to depress the melting point and broaden the melting range[11].

Methodology:

o Sample Preparation: A small amount of triethyl methanetricarboxylate is finely ground into
a powder. The open end of a thin-walled capillary tube is pressed into the powder to collect a
small sample. The tube is then inverted and tapped gently to pack the solid into the sealed
end, aiming for a sample height of 3-10 mm[12].
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o Apparatus Setup: The packed capillary tube is placed into a melting point apparatus, such as
a Mel-Temp or a Thiele tube, alongside a calibrated thermometer[11].

» Heating and Observation: The apparatus is heated at a steady, slow rate, typically 1-2°C per
minute, as the temperature approaches the expected melting point.

» Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the last crystal melts. The melting point is
reported as the range T1-T2[10].

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure[10]. This property is crucial for characterization and
purification by distillation.

Methodology:

o Apparatus Setup: Approximately 3 mL of liquid triethyl methanetricarboxylate is placed in
a small test tube with a couple of boiling chips to ensure smooth boiling. A thermometer is
suspended in the test tube, ensuring the bulb is above the liquid surface to measure the
vapor temperature[12].

e Heating: The test tube is heated in a water or oil bath[12]. The bath is heated gradually.

o Observation: As the liquid heats, the temperature of the vapor will rise and then stabilize
when the liquid begins to boil.

o Data Recording: The stable temperature observed during boiling is recorded as the boiling
point. It is critical to also record the atmospheric pressure at the time of the measurement, as
boiling point is pressure-dependent[10].

Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for using physicochemical properties like
melting and boiling points to identify and verify a chemical sample in a research setting.
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Caption: Workflow for chemical identification using physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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